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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B7779866 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Ethyl-2-methoxyphenol (CAS No. 2785-89-9), also known

as 4-Ethylguaiacol. The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
4-Ethyl-2-methoxyphenol is classified as a hazardous chemical. It is crucial to understand its

primary hazards before handling:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

The signal word for this chemical is Warning.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Ethyl-2-methoxyphenol.
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Property Value Source

Molecular Formula C₉H₁₂O₂ [1]

Molecular Weight 152.19 g/mol [1]

CAS Number 2785-89-9 [1]

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Melting Point 15 °C / 59 °F [1][2]

Boiling Point 234 - 236 °C / 453.2 - 456.8 °F [4]

Flash Point 107 °C / 224.6 °F [1][2]

Specific Gravity 1.058 g/cm³ at 25 °C [1][4]

Occupational Exposure Limits Not established [1][2]

Operational and Disposal Plans
A systematic approach to handling, from receipt of the chemical to its final disposal, is critical

for safety and regulatory compliance.

Chemical Handling Workflow
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Preparation & Risk Assessment

Handling & Use

Cleanup & Disposal

1. Review Safety Data Sheet (SDS)

2. Conduct Risk Assessment

3. Prepare & Inspect Fume Hood

4. Don Appropriate PPE

5. Transport to Fume Hood
(Use Secondary Containment)

6. Perform Experimental Work

7. Securely Close Container After Use

8. Decontaminate Work Area

9. Segregate & Label Waste

10. Dispose of Waste via
Approved Channels

11. Doff & Dispose of Contaminated PPE

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 4-Ethyl-2-methoxyphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7779866?utm_src=pdf-body-img
https://www.benchchem.com/product/b7779866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedural Guidance: Step-by-Step
Engineering Controls

Ventilation: Always handle 4-Ethyl-2-methoxyphenol in a well-ventilated area. For all

procedures that may generate vapors or mists, use a certified chemical fume hood.[2][5]

Safety Equipment: Ensure that an ANSI-approved eyewash station and safety shower are

immediately accessible (within 10 seconds of travel time) in the work area.[3][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.
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PPE Category Specifications and Rationale

Eye and Face Protection

Wear chemical safety goggles conforming to

EN166 or NIOSH standards.[4] If there is a

significant splash hazard, a face shield should

be worn in addition to goggles.[2]

Skin and Body Protection

Wear a standard laboratory coat, fully buttoned.

[3] For tasks with a higher risk of splashes, an

impervious apron (e.g., neoprene or butyl

rubber) is recommended.[3] Wear closed-toe

shoes and long pants.[3]

Hand Protection

Handle with chemical-resistant gloves that have

been inspected before use. Since specific

breakthrough time data for 4-Ethyl-2-

methoxyphenol is not readily available, it is best

to follow guidelines for similar phenolic

compounds. Neoprene or butyl gloves are

recommended for extended contact.[2][3] For

incidental contact, double-gloving with thicker

nitrile gloves (≥8 mil) is a suitable alternative.[3]

Always change gloves immediately after

contamination.[4]

Respiratory Protection

If engineering controls are insufficient or during

a large spill, use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges. Respirator use

requires a formal respiratory protection program,

including fit testing.[4]

Handling and Storage Protocol
Safe Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.

[1] Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or

smoke in the laboratory area.[1]
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Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents, bases, acid anhydrides, and acid chlorides.[2][6] Keep the

container tightly closed and store locked up.[1][4]

Spill Management
Minor Spills (inside a fume hood):

Ensure appropriate PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Carefully scoop the absorbed material into a suitable, labeled container for hazardous

waste.

Decontaminate the spill area with soap and water.

Major Spills:

Evacuate personnel from the immediate area.

Ensure the area is well-ventilated.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Disposal Plan
Chemical Waste: All waste containing 4-Ethyl-2-methoxyphenol must be treated as

hazardous waste. Collect it in a clearly labeled, sealed container compatible with the

chemical.[6][7]

Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[8]

Regulatory Compliance: Dispose of all waste through an approved waste disposal plant,

following all local, state, and federal regulations.[1][2][9][10]

Emergency and First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.chemicalbook.com/msds/4-ethyl-2-methoxyphenol.htm
https://policies.uq.edu.au/document/view-current.php?id=450
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/product/b7779866?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-ethyl-2-methoxyphenol.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.uq.edu.au/document/view-current.php?id=450
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.fishersci.com/store/msds?partNumber=AC351960050&productDescription=4-ETHYL-2-METHOXYPHENOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423906&productDescription=4-ETHYL-2-METHOXYPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][4]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[1][4]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately if you feel

unwell.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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